Cas no 2092791-37-0 (Methyl 2-fluoro-5-iodo-3-methoxybenzoate)

• Product Name: Methyl 2-fluoro-5-iodo-3-methoxybenzoate
• CAS No: 2092791-37-0
• MF: C₉H₈FIO₃
• MW: 310.06
• CID: 5076563
• Update Time: 2025-10-29

Methyl 2-fluoro-5-iodo-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-iodo-3-methoxybenzoate

• Inchi： 1S/C9H8FIO3/c1-13-7-4-5(11)3-6(8(7)10)9(12)14-2/h3-4H,1-2H3
• InChI Key： HYWHETJADDWCGV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(I)=CC(OC)=C1F

Additional information on Methyl 2-fluoro-5-iodo-3-methoxybenzoate

Methyl 2-Fluoro-5-Iodo-3-Methoxybenzoate (CAS No. 2092791-37-0): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Methyl 2-fluoro-5-iodo-3-methoxybenzoate (CAS No. 2092791-37-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential applications. This compound is characterized by the presence of a fluoro, iodo, and methoxy substituent on a benzene ring, which imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.

The synthesis of methyl 2-fluoro-5-iodo-3-methoxybenzoate typically involves a multi-step process that begins with the preparation of the corresponding carboxylic acid or its ester derivative. One common approach is to start with 2-fluoro-5-iodoanisole, which can be converted into the desired benzoate ester through a series of reactions including esterification, halogenation, and functional group manipulation. The precise synthetic route can vary depending on the specific conditions and reagents used, but recent advancements in green chemistry have led to more environmentally friendly and efficient methods.

In terms of its physical and chemical properties, methyl 2-fluoro-5-iodo-3-methoxybenzoate is a white crystalline solid with a molecular weight of 318.04 g/mol. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). The presence of the fluoro and iodo substituents imparts significant electronic effects on the molecule, influencing its reactivity and stability. For instance, the electron-withdrawing nature of the fluoro group can enhance the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

The biological properties of methyl 2-fluoro-5-iodo-3-methoxybenzoate have been extensively studied in recent years. One notable application is in the development of new anticancer agents. Research has shown that compounds with similar structural features can exhibit potent cytotoxic activity against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of methyl 2-fluoro-5-iodo-3-methoxybenzoate demonstrated significant inhibition of tumor growth in both in vitro and in vivo models.

Beyond cancer research, this compound has also shown promise in other therapeutic areas. In particular, its ability to modulate specific biological pathways makes it a valuable tool for investigating disease mechanisms. For instance, studies have explored its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The iodo substituent plays a crucial role in this context by enhancing the compound's ability to cross the blood-brain barrier.

The pharmacokinetic properties of methyl 2-fluoro-5-iodo-3-methoxybenzoate are another important aspect to consider. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a drug candidate. The methoxy group contributes to its lipophilicity, enhancing its ability to penetrate cell membranes and reach target sites within the body.

In addition to its therapeutic applications, methyl 2-fluoro-5-iodo-3-methoxybenzoate is also used as an intermediate in the synthesis of other biologically active compounds. Its versatile reactivity allows it to serve as a building block for constructing more complex molecules with diverse functionalities. This makes it an important reagent in combinatorial chemistry and high-throughput screening efforts aimed at discovering new drugs.

The environmental impact of compounds like methyl 2-fluoro-5-iodo-3-methoxybenzoate is an area of growing concern. While it is not classified as a hazardous substance under current regulations, efforts are being made to develop more sustainable synthesis methods that minimize waste and reduce environmental footprint. Green chemistry principles are increasingly being integrated into the production processes to ensure that these compounds can be produced safely and efficiently on a larger scale.

In conclusion, methyl 2-fluoro-5-iodo-3-methoxybenzoate (CAS No. 2092791-37-0) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure confers valuable properties that make it suitable for various applications, from cancer therapy to enzyme inhibition. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing our understanding of complex biological systems and developing innovative treatments for diseases.